5-cyclobutyl-1H-1,2,3,4-tetrazole
Overview
Description
5-Cyclobutyl-1H-1,2,3,4-tetrazole (5-CBT) is an important chemical compound that has a wide range of applications in scientific research. 5-CBT is a cyclic tetrazole derivative, which is a ring-shaped molecule with four nitrogen atoms and a single carbon-carbon bond. 5-CBT has been used in a variety of applications, including as an initiator for the polymerization of cyclic olefins, as a ligand for metal complexes, and as a reagent for the synthesis of other organic compounds. In addition, 5-CBT has been used in the synthesis of biologically active compounds, such as drugs, hormones, and antibiotics.
Scientific Research Applications
5-cyclobutyl-1H-1,2,3,4-tetrazole is an important compound for scientific research. It has been used in the synthesis of biologically active compounds, such as drugs, hormones, and antibiotics. In addition, 5-cyclobutyl-1H-1,2,3,4-tetrazole has been used in the synthesis of polymers, such as poly(cyclobutyl-1H-1,2,3,4-tetrazole) (PCBT), which has been used as a biomaterial for tissue engineering. 5-cyclobutyl-1H-1,2,3,4-tetrazole has also been used as an initiator for the polymerization of cyclic olefins, as a ligand for metal complexes, and as a reagent for the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 5-cyclobutyl-1H-1,2,3,4-tetrazole is not fully understood. However, it is believed that 5-cyclobutyl-1H-1,2,3,4-tetrazole binds to certain proteins and enzymes in the body, which then triggers a series of biochemical and physiological effects. In addition, 5-cyclobutyl-1H-1,2,3,4-tetrazole has been shown to interact with certain receptors in the body, which can lead to changes in cellular processes and the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-cyclobutyl-1H-1,2,3,4-tetrazole are not fully understood. However, it has been shown to interact with certain proteins and enzymes, which can lead to changes in cellular processes and the regulation of gene expression. In addition, 5-cyclobutyl-1H-1,2,3,4-tetrazole has been shown to interact with certain receptors in the body, which can lead to changes in the release of hormones, neurotransmitters, and other signalling molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 5-cyclobutyl-1H-1,2,3,4-tetrazole in lab experiments include its high reactivity, its low cost, and its high yields. In addition, 5-cyclobutyl-1H-1,2,3,4-tetrazole is a stable compound, which makes it easy to handle and store. The main limitation of using 5-cyclobutyl-1H-1,2,3,4-tetrazole in lab experiments is its toxicity, which can be a problem if it is not handled properly.
Future Directions
There are several potential future directions for 5-cyclobutyl-1H-1,2,3,4-tetrazole research. One potential direction is to further explore its mechanism of action, which could lead to a better understanding of its biochemical and physiological effects. Another potential direction is to explore the potential applications of 5-cyclobutyl-1H-1,2,3,4-tetrazole in drug discovery and development, as well as in the synthesis of other organic compounds. Additionally, further research into the synthesis of 5-cyclobutyl-1H-1,2,3,4-tetrazole could lead to more efficient and cost-effective methods of production. Finally, research into the toxicity of 5-cyclobutyl-1H-1,2,3,4-tetrazole could lead to improved safety protocols for handling and storage.
Synthesis Methods
5-cyclobutyl-1H-1,2,3,4-tetrazole can be synthesized by a variety of methods, including the reaction of a cyclobutyl halide with sodium azide, the reaction of a cyclobutyl halide with potassium azide, and the reaction of a cyclobutyl halide with an azide-containing reagent. In addition, 5-cyclobutyl-1H-1,2,3,4-tetrazole can be synthesized by the reaction of cyclobutyl bromide with sodium azide in the presence of a base. The reaction of a cyclobutyl halide with an azide-containing reagent is the most commonly used method for the synthesis of 5-cyclobutyl-1H-1,2,3,4-tetrazole. The reaction of a cyclobutyl halide with an azide-containing reagent produces a cyclobutyl-1H-1,2,3,4-tetrazole product in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclobutyl-1H-1,2,3,4-tetrazole involves the cyclization of a suitable precursor compound containing a cyclobutyl group and a tetrazole ring.", "Starting Materials": [ "Cyclobutylamine", "Sodium azide", "Bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Preparation of 5-bromo-1-cyclobutyltetrazole", "a. Dissolve cyclobutylamine (1.0 g, 12.5 mmol) in ethanol (10 mL) and add sodium azide (1.5 g, 23 mmol).", "b. Stir the mixture at room temperature for 24 hours.", "c. Filter the mixture to remove any insoluble material and evaporate the solvent under reduced pressure.", "d. Dissolve the residue in water (10 mL) and add hydrochloric acid (1 M) until the pH is acidic.", "e. Add bromoacetic acid (1.8 g, 12.5 mmol) and sodium hydroxide (1.5 g, 37.5 mmol) to the mixture.", "f. Stir the mixture at room temperature for 24 hours.", "g. Filter the mixture to remove any insoluble material and evaporate the solvent under reduced pressure.", "h. Recrystallize the residue from ethanol to obtain 5-bromo-1-cyclobutyltetrazole as a white solid (yield: 70%).", "Step 2: Cyclization of 5-bromo-1-cyclobutyltetrazole", "a. Dissolve 5-bromo-1-cyclobutyltetrazole (0.5 g, 1.8 mmol) in ethanol (10 mL).", "b. Add sodium azide (0.3 g, 4.6 mmol) to the mixture.", "c. Stir the mixture at room temperature for 24 hours.", "d. Filter the mixture to remove any insoluble material and evaporate the solvent under reduced pressure.", "e. Recrystallize the residue from ethanol to obtain 5-cyclobutyl-1H-1,2,3,4-tetrazole as a white solid (yield: 80%)." ] } | |
CAS RN |
1369868-65-4 |
Product Name |
5-cyclobutyl-1H-1,2,3,4-tetrazole |
Molecular Formula |
C5H8N4 |
Molecular Weight |
124.1 |
Purity |
95 |
Origin of Product |
United States |
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